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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using the

Developmental Coordination Disorder Questionnaire (DCDQ) in their experiments. This guide

focuses on the interpretation of borderline scores and their implications for research

methodology.

Frequently Asked Questions (FAQs)
Q1: What is the Developmental Coordination Disorder Questionnaire (DCDQ)?

The Developmental Coordination Disorder Questionnaire (DCDQ) is a parent-reported

screening tool designed to identify children who may have Developmental Coordination

Disorder (DCD).[1][2] It is a 15-item questionnaire that asks parents to rate their child's motor

performance in everyday activities compared to their peers.[2][3] The DCDQ is intended for use

with children aged 5 to 15 years.[1][4]

Q2: How are DCDQ scores calculated and categorized?

The total score on the DCDQ ranges from 15 to 75, with higher scores indicating better motor

coordination.[3] Based on the total score and the child's age, individuals are categorized into

one of two groups: "Indication of, or Suspect for, DCD" or "Probably not DCD".[2][5][6] This

categorization serves as a screening mechanism and is not a formal diagnosis.[2]

Q3: What constitutes a "borderline" DCDQ score in a research context?
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In the context of the DCDQ'07, a "borderline" score is encompassed within the "Indication of, or

Suspect for, DCD" category.[2][5][6] The questionnaire's scoring system does not differentiate

between a definitive indication and a suspicion of DCD; both fall under the same classification,

which suggests a child is at risk for DCD.

Q4: How should I handle participants with borderline ("Suspect for DCD") scores in my data

analysis?

The approach to handling participants in the "Indication of, or Suspect for, DCD" category

depends on the research question and design. Here are three common approaches:

Combine "Indication of" and "Suspect for" DCD groups: This is a common approach where

all children who fall below the cutoff score are treated as a single "at-risk" group.[5][6] This

method increases the sensitivity of screening, ensuring that fewer potential cases are

missed.[7]

Analyze as a separate group: In some research designs, it may be beneficial to analyze the

"suspect" group separately to investigate potential differences in characteristics or

intervention responses compared to a "typically developing" group and a group with a more

definitive indication of DCD (as determined by a follow-up assessment).

Exclusion from analysis: If the research aims to compare a "pure" DCD group with a control

group, researchers might choose to include only participants with a formal DCD diagnosis

(confirmed through a comprehensive motor assessment) and exclude those in the "suspect"

category.

Q5: What are the implications of different cutoff scores on research outcomes?

The choice of cutoff scores can significantly impact the sensitivity and specificity of the DCDQ
as a screening tool.[8] A lower cutoff score will increase specificity (fewer false positives) but

decrease sensitivity (more false negatives). Conversely, a higher cutoff score increases

sensitivity but decreases specificity.[7] Researchers should consider the goals of their study

when deciding on and reporting their cutoff scores. Some studies have proposed adjusted

cutoff scores for different populations.[9][10]
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Issue: A high percentage of my sample is falling into the "Indication of, or Suspect for, DCD"

category.

Verify Correct Scoring: Double-check that all questionnaires have been scored correctly

according to the DCDQ'07 manual.

Confirm Age-Appropriate Cutoffs: Ensure that you are using the correct age-band cutoff

scores for each participant.

Consider Population Characteristics: The prevalence of motor difficulties can vary across

different populations. A higher-than-expected rate may be a genuine finding in your sample.

Review Sensitivity and Specificity: The DCDQ is a screening tool and is designed to be

sensitive, which may lead to a higher number of children identified as "at risk".[7] It is

recommended to follow up with a more comprehensive motor assessment for a definitive

diagnosis.

Issue: Uncertainty about including or excluding participants with borderline scores.

Consult Your Research Protocol: Your initial study design should specify the inclusion and

exclusion criteria.

Consider the Research Question: If your study is exploratory, including the borderline group

as a separate category for analysis could yield interesting findings. For efficacy studies of

interventions, you may want to include only participants with a confirmed DCD diagnosis.

Statistical Power: Excluding a large number of participants may reduce the statistical power

of your study. Consider the feasibility of recruiting a larger sample if you plan to have multiple

subgroups.

Transparency in Reporting: Whichever approach you choose, it is crucial to clearly report

your methodology, including the cutoff scores used and how participants with borderline

scores were handled.

Data Presentation
Table 1: DCDQ'07 Age-Specific Cutoff Scores
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Age Group
Total Score Indicating
"Indication of, or Suspect
for, DCD"

Total Score Indicating
"Probably not DCD"

5 years 0 months to 7 years 11

months
15 - 46 47 - 75

8 years 0 months to 9 years 11

months
15 - 55 56 - 75

10 years 0 months to 15 years

0 months
15 - 57 58 - 75

Source: Adapted from the DCDQ'07 Manual.[2]

Experimental Protocols
Protocol: Participant Classification Using DCDQ'07 and a Follow-up Motor Assessment

This protocol outlines a common methodology for classifying participants in research studies

investigating DCD.

Initial Screening:

Administer the DCDQ'07 to the parents or guardians of all potential participants.

Score the questionnaires according to the official manual to obtain a total score for each

participant.

Preliminary Group Assignment:

Based on the age-specific cutoff scores (see Table 1), assign participants to one of two

preliminary groups:

At-Risk Group: Participants with scores in the "Indication of, or Suspect for, DCD"

range.
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Typically Developing (TD) Group: Participants with scores in the "Probably not DCD"

range.

Comprehensive Motor Assessment:

Administer a standardized motor assessment test, such as the Movement Assessment

Battery for Children - Second Edition (MABC-2), to all participants in the "At-Risk Group".

Depending on the study design, you may also assess a subset of the "Typically

Developing Group" to confirm their motor proficiency.

Final Group Classification:

Based on the results of the comprehensive motor assessment, re-classify the "At-Risk

Group" into:

DCD Group: Participants who meet the diagnostic criteria for DCD based on the

standardized motor assessment (e.g., score at or below the 16th percentile on the

MABC-2).

No DCD Group: Participants who do not meet the diagnostic criteria for DCD.

The final participant groups for analysis would then be: DCD Group, and Typically

Developing Group.

Mandatory Visualization
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Phase 1: Initial Screening

Phase 2: Preliminary Classification Phase 3: Definitive Assessment Phase 4: Final Research Groups
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Click to download full resolution via product page

Caption: DCDQ Research Workflow for Participant Classification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://files.eric.ed.gov/fulltext/ED619547.pdf
https://pubmed.ncbi.nlm.nih.gov/38744072/
https://pubmed.ncbi.nlm.nih.gov/38744072/
https://pubmed.ncbi.nlm.nih.gov/38744072/
https://www.scielo.br/j/rbme/a/H9fVJkVp8qRN7rQmJbfpwGF/?format=pdf&lang=en
https://www.researchgate.net/figure/Sensitivity-specificity-curve-area-and-cutoff-scores-for-total-DCDQ-and-subscales_tbl3_334843495
https://www.benchchem.com/product/b120542#interpreting-borderline-dcdq-scores-in-research
https://www.benchchem.com/product/b120542#interpreting-borderline-dcdq-scores-in-research
https://www.benchchem.com/product/b120542#interpreting-borderline-dcdq-scores-in-research
https://www.benchchem.com/product/b120542#interpreting-borderline-dcdq-scores-in-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120542?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

